N-(2-fluorophenyl)-2-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)benzamide

• IUPAC Name: N-(2-fluorophenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide
• InChI: InChI=1S/C22H16FN3O3/c1-28-15-12-10-14(11-13-15)20-25-22(29-26-20)17-7-3-2-6-16(17)21(27)24-19-9-5-4-8-18(19)23/h2-13H,1H3,(H,24,27)
• InChI Key: DSVKCEDYQXTWSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CC=CC=C4F
• Molecular Formula: C22H16FN3O3
• Molecular Weight: 389.4 g/mol

Description

N-(2-fluorophenyl)-2-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is commonly referred to as FMeOXB and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

FMeOXB is believed to exert its effects by binding to specific receptors in the brain and other tissues. Specifically, FMeOXB has been shown to bind to the sigma-1 receptor, which is involved in various physiological processes, including pain perception, mood regulation, and neuroprotection.
Biochemical and Physiological Effects:
Studies have shown that FMeOXB can modulate the activity of the sigma-1 receptor, which can lead to a variety of biochemical and physiological effects. These effects include the inhibition of voltage-gated calcium channels, the modulation of neurotransmitter release, and the activation of various signaling pathways. FMeOXB has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using FMeOXB in lab experiments is its high selectivity for the sigma-1 receptor, which allows for more precise targeting of this receptor in various tissues. However, one limitation of using FMeOXB is its relatively low potency compared to other sigma-1 receptor ligands, which may limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on FMeOXB. One area of interest is the development of more potent and selective sigma-1 receptor ligands based on the FMeOXB scaffold. Another area of interest is the investigation of FMeOXB's potential as a therapeutic agent for various diseases, including neurodegenerative diseases and cancer. Finally, further studies are needed to fully elucidate the mechanisms underlying FMeOXB's effects on the sigma-1 receptor and other targets.

Synthesis Methods

The synthesis of FMeOXB involves the reaction of 2-amino-5-fluorobenzophenone with 4-methoxybenzohydrazide in the presence of acetic acid and acetic anhydride. The product is then treated with thionyl chloride and triethylamine to yield the final product.

Scientific Research Applications

FMeOXB has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, FMeOXB has been used as a fluorescent probe to study the activity of neurons in the brain. In cancer research, FMeOXB has been studied for its potential as a therapeutic agent due to its ability to inhibit the growth of cancer cells. In drug discovery, FMeOXB has been used as a scaffold for the development of new compounds with potential therapeutic applications.